6-(2-Fluorobenzyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C16H10F2N4S
• Molecular Weight: 328.3 g/mol
• IUPAC Name: 3-(3-fluorophenyl)-6-[(2-fluorophenyl)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H10F2N4S/c17-12-6-3-5-11(8-12)15-19-20-16-22(15)21-14(23-16)9-10-4-1-2-7-13(10)18/h1-8H,9H2
• InChI Key: RNBLMBTWCIXLOY-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)CC2=NN3C(=NN=C3S2)C4=CC(=CC=C4)F)F

Description

6-(2-Fluorobenzyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicine and drug development. It is a heterocyclic compound that contains both triazole and thiadiazole rings, which make it a promising candidate for pharmaceutical research.

Mechanism of Action

The mechanism of action of 6-(2-Fluorobenzyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that it may act by inhibiting enzymes involved in the production of inflammatory mediators, reducing oxidative stress, and modulating neurotransmitter systems in the brain.
Biochemical and Physiological Effects:
Studies have shown that 6-(2-Fluorobenzyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can have a range of biochemical and physiological effects. It has been shown to reduce inflammation, decrease oxidative stress, and improve cognitive function. It has also been shown to have antitumor and antimicrobial properties.

Advantages and Limitations for Lab Experiments

The advantages of using 6-(2-Fluorobenzyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its potential as a therapeutic agent for various diseases and its ability to modulate various biochemical pathways. However, limitations include its limited solubility in water and its potential toxicity in high doses.

Future Directions

There are many potential future directions for research on 6-(2-Fluorobenzyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. These include further studies on its mechanism of action, its potential as a therapeutic agent for various diseases, and its potential as a drug candidate for drug development. Additionally, studies on its toxicity and potential side effects are needed to determine its safety for human use.
Conclusion:
In conclusion, 6-(2-Fluorobenzyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a promising compound for scientific research due to its potential applications in medicine and drug development. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed. Further research is needed to fully understand its potential as a therapeutic agent and drug candidate.

Synthesis Methods

The synthesis of 6-(2-Fluorobenzyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-fluorobenzylamine with 3-fluorobenzoyl chloride, followed by cyclization with thiosemicarbazide and sodium hydroxide. The final product is obtained through recrystallization from ethanol.

Scientific Research Applications

The potential applications of 6-(2-Fluorobenzyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in scientific research are vast. It has been studied for its antimicrobial, antitumor, and anticonvulsant properties. It has also shown promising results in the treatment of Alzheimer's disease and as an anti-inflammatory agent.